Cas no 352548-44-8 (3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid)

• Product Name: 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid
• CAS No: 352548-44-8
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 3103132
• PubChem ID: 767960
• Update Time: 2025-06-08

3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid
• AKOS005601269
• Oprea1_763084
• STK689057
• 3-(12-methyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-5,7,9(16),10(15),11,13-hexaen-4-yl)propanoic acid
• 3-(8-methyl-1,2-dihydro-3{H}-pyrazino[3,2,1-{jk}]carbazol-3-yl)propanoic acid
• 352548-44-8
• AH-262/11324002
• CS-0323391
• Oprea1_774998

• Inchi： 1S/C18H18N2O2/c1-12-5-6-15-14(11-12)13-3-2-4-16-18(13)20(15)10-9-19(16)8-7-17(21)22/h2-6,11H,7-10H2,1H3,(H,21,22)
• InChI Key： NGYLXHHPDMIGIK-UHFFFAOYSA-N
• SMILES： OC(CCN1C2C=CC=C3C4C=C(C)C=CC=4N(CC1)C=23)=O

Computed Properties

• Exact Mass: 294.136827821Da
• Monoisotopic Mass: 294.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų

Additional information on 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid

Professional Introduction to 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic Acid (CAS No. 352548-44-8)

3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 352548-44-8, represents a unique structural motif that combines elements of heterocyclic chemistry with functionalized aliphatic side chains. The presence of a pyrazino[3,2,1-jk]carbazole core within its molecular framework suggests potential applications in drug discovery and molecular recognition due to the inherent electronic and steric properties of this scaffold.

The< strong>pyrazino[3,2,1-jk]carbazole moiety is a fused bicyclic system consisting of a pyrazine ring linked to a carbazole ring. This particular arrangement confers upon the molecule a range of physicochemical properties that make it an attractive candidate for further exploration. Pyrazino[3,2,1-jk]carbazoles have been studied for their potential as intermediates in the synthesis of biologically active compounds, particularly those targeting neurological and cardiovascular diseases. The< strong>8-methyl substitution at the carbazole ring further modulates the electronic distribution and may influence the compound's interaction with biological targets.

The carboxylic acid functionality at the terminal position of the propanoic acid side chain provides an additional site for chemical modification. This feature is particularly valuable in medicinal chemistry, where such groups are often utilized for covalent bonding to biological targets or for enhancing solubility and pharmacokinetic properties. The combination of these structural elements makes 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and structural complexity. The< strong>pyrazino[3,2,1-jk]carbazole scaffold has been reported to exhibit properties such as receptor binding affinity and metabolic stability, which are critical factors in drug design. Furthermore, the< strong>8-methyl substitution can enhance the compound's lipophilicity, potentially improving its membrane permeability and bioavailability.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The unique structural features of 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid suggest that it may interact with specific biological pathways or enzymes involved in disease processes. For instance, studies have indicated that pyrazino[3,2,1-jk]carbazoles can modulate the activity of certain kinases and transcription factors, which are key players in cancer biology and inflammation.

The carboxylic acid group also opens up possibilities for further derivatization through esterification or amidation reactions. These modifications can fine-tune the pharmacological profile of the compound by altering its solubility profile or enhancing its binding affinity to biological targets. Such flexibility is highly valued in drug discovery pipelines where lead optimization is a critical step.

The synthesis of 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid involves multi-step organic transformations that require careful control over reaction conditions. The construction of the< strong>pyrazino[3,2,1-jk]carbazole core necessitates expertise in heterocyclic chemistry and often involves cyclization reactions under high temperatures or specific catalyst systems. The introduction of the< strong>8-methyl group typically requires methylating agents or metal-catalyzed cross-coupling reactions.

In conclusion, 3-(8-Methyl-1,2-dihydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)propanoic acid represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and functional groups provide a rich foundation for developing novel therapeutic agents with potential applications in various disease areas. As our understanding of heterocyclic chemistry continues to evolve，so too will our ability to harness compounds like this one for medical benefit.